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Compound of Interest

Compound Name: 2,2,3-Trimethylpentane

Cat. No.: B1293788 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2,3-Trimethylpentane

This document provides a comprehensive overview of the safety protocols, handling

procedures, and potential hazards associated with 2,2,3-Trimethylpentane (CAS No: 564-02-

3). The information is intended for researchers, scientists, and professionals in drug

development and other scientific fields who may handle this chemical.

Chemical Identification and Properties
2,2,3-Trimethylpentane is a flammable, colorless liquid.[1] It is an isomer of octane and is a

component of gasoline.[2]

Table 1: Physical and Chemical Properties of 2,2,3-Trimethylpentane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1293788?utm_src=pdf-interest
https://www.benchchem.com/product/b1293788?utm_src=pdf-body
https://www.benchchem.com/product/b1293788?utm_src=pdf-body
https://www.benchchem.com/product/b1293788?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/T0689
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1152984.htm
https://www.benchchem.com/product/b1293788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 564-02-3 [3][4]

EC Number 209-266-4 [3]

Molecular Formula C₈H₁₈ [3][4]

Molecular Weight 114.23 g/mol [4][5]

Appearance Colorless, clear liquid [1]

Boiling Point

111.4 °C (Value for a similar

isomer, data for 2,2,3- may

vary slightly)

[6]

Freezing Point -112.37 °C [6]

Density
0.716 g/cm³ at 20°C (Value for

a similar isomer)
[6]

| Refractive Index | 1.40005 at 25.67°C |[6] |

Hazard Identification and Classification
2,2,3-Trimethylpentane is classified as a hazardous substance. It is highly flammable and

poses several health and environmental risks.[7][8] The primary hazards include flammability,

skin irritation, aspiration toxicity, and potential for causing drowsiness or dizziness.[8][9][10] It is

also very toxic to aquatic life with long-lasting effects.[3][7]

Table 2: GHS Hazard Classification for 2,2,3-Trimethylpentane
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Classification Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable
liquid and vapour.[7][9]

Skin Irritation Category 2
H315: Causes skin irritation.[7]

[8][9]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[7][8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness.[7][8][9]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[9]

| Hazardous to the Aquatic Environment (Chronic) | Category 1 | H410: Very toxic to aquatic life

with long lasting effects.[7][8][9] |

Signal Word: Danger[7][9]

First Aid Measures
Prompt and appropriate first aid is critical in the event of exposure. Personnel should be trained

in emergency procedures.

Table 3: First Aid Protocols for 2,2,3-Trimethylpentane Exposure
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Exposure Route First Aid Procedure Citations

Ingestion

Do NOT induce vomiting.
Immediately call a POISON
CENTER or doctor. If
vomiting occurs, keep the
head low to prevent
stomach contents from
entering the lungs.

[3][7][11][12]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If feeling unwell, call

a POISON CENTER or doctor.

If breathing is difficult, give

oxygen. Artificial respiration

should be administered if the

person is not breathing.

[3][7][9][11]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

the skin with plenty of water

and soap. If skin irritation

occurs, seek medical advice.

Wash contaminated clothing

before reuse.

[3][7][9][11]

| Eye Contact | Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention. |[3][11]

[12] |

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of fire, explosion,

and exposure.

Handling
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Ventilation: Use only in well-ventilated areas or outdoors.[3][7][12] Local exhaust ventilation

should be used to maintain airborne levels below exposure limits.[11]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[7][11] No smoking.[3][7][9]

Static Electricity: This material can accumulate static charge.[3] Ground and bond containers

and receiving equipment to prevent static discharge.[7][9][11][12] Use non-sparking tools

and explosion-proof equipment.[3][7][11][12]

Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[3] Do

not get in eyes, on skin, or on clothing.[12]

Hygiene: Wash hands thoroughly after handling.[3][7][11] Do not eat, drink, or smoke when

using this product.[3] Contaminated work clothes should be laundered separately.[3]

Storage
Conditions: Store in a cool, dry, well-ventilated place.[3][7][11] Keep containers tightly closed.

[7][11][12]

Location: Store in an approved flame-proof area.[3] Keep away from heat and sources of

ignition.[9]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[3][12]

Security: Store locked up.[3][7][11]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 2,2,3-Trimethylpentane to prevent exposure.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification Citations

Eye/Face Protection

Safety glasses with side-
shields or chemical
goggles.

[3][9]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile, Neoprene)

and flame-retardant, antistatic

protective clothing to prevent

skin exposure.

[3][10][13]

| Respiratory Protection | If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable filter for

organic vapors (Type A Filter). |[10][12][13] |

Accidental Release and Disposal
In the event of a spill, immediate and proper action is required to control the situation and

prevent harm to personnel and the environment.

Experimental Protocol: Small Spill Cleanup
This protocol outlines the general steps for managing a small spill of 2,2,3-Trimethylpentane
in a laboratory setting.

Immediate Evacuation and Ignition Control: Immediately alert personnel in the area. Remove

all sources of ignition (no smoking, flares, sparks, or flames).[3][11][13]

Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.

Don PPE: Before re-entering the area, don the appropriate personal protective equipment as

specified in Table 4, including respiratory protection, chemical-resistant gloves, and eye

protection.[3]

Containment: Contain the spill using an inert, non-combustible absorbent material such as

vermiculite, sand, or earth.[3] Do not use combustible materials like sawdust.
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Absorption: Carefully apply the absorbent material over the spill, working from the outside in

to prevent spreading. Allow the material to fully absorb the liquid.[3]

Collection: Using non-sparking tools, collect the absorbed material and place it into a

suitable, labeled container for flammable waste.[3][7]

Decontamination: Wipe the spill area clean. Wash the area with soap and water if necessary.

Disposal: Dispose of the contaminated waste in an approved hazardous waste container,

following all local, regional, and national regulations.[3][7][11] Do not empty into drains.[9]

Disposal
Dispose of contents and containers to an authorized hazardous or special waste collection

point in accordance with all local, regional, and national regulations.[3][7][11]

Toxicology and Health Effects
Exposure to 2,2,3-Trimethylpentane can lead to various adverse health effects.

Table 5: Summary of Toxicological Information

Effect Description Citations

Inhalation

May cause drowsiness,
dizziness, headache,
nausea, and
incoordination. High
concentrations can lead to
central nervous system
depression, respiratory
irritation, and may be fatal.

[3][11][13]

Skin Contact
Causes skin irritation, which

may include redness and pain.
[3][10][11]

Eye Contact

Direct contact may cause

temporary irritation and

redness.

[11]
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| Ingestion | May be fatal if swallowed and enters the airways (aspiration hazard). Aspiration

can cause serious chemical pneumonitis (lung inflammation) and pulmonary edema. |[3][11]

[13] |

Visualized Workflows and Protocols
The following diagrams illustrate key safety and handling workflows for 2,2,3-
Trimethylpentane.
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Planning & Assessment

Execution

Post-Procedure

Identify Task Involving
2,2,3-Trimethylpentane

Assess Risks:
- Flammability

- Inhalation
- Skin Contact
- Spill Potential

Step 1

Determine Control Measures:
- Engineering (Fume Hood)

- Administrative (SOPs)
- PPE (Gloves, Goggles)

Step 2

Implement Controls:
- Verify Fume Hood Function

- Ground Equipment
- Don Correct PPE

Step 3

Proceed with
Experimental Work

Segregate & Label
Hazardous Waste

Decontaminate Work Area
& Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for 2,2,3-Trimethylpentane.
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Spill Occurs

Alert Personnel &
Remove Ignition Sources

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill with
Inert Absorbent

Collect Absorbed Material
using Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area
and Equipment

Spill Managed

Click to download full resolution via product page

Caption: Emergency response protocol for a 2,2,3-Trimethylpentane spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1293788?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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